Cas no 2171647-72-4 (4-Amino-2-(3-bromo-2,2-dimethylpropyl)-1,2-oxazolidin-3-one)

• Product Name: 4-Amino-2-(3-bromo-2,2-dimethylpropyl)-1,2-oxazolidin-3-one
• CAS No: 2171647-72-4
• MF: C₈H₁₅BrN₂O₂
• MW: 251.120901346207
• CID: 5564542
• PubChem ID: 165594382
• Update Time: 2025-05-24

4-Amino-2-(3-bromo-2,2-dimethylpropyl)-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(3-bromo-2,2-dimethylpropyl)-1,2-oxazolidin-3-one
• 2171647-72-4
• EN300-1645902
• 4-Amino-2-(3-bromo-2,2-dimethylpropyl)-1,2-oxazolidin-3-one

• Inchi： 1S/C8H15BrN2O2/c1-8(2,4-9)5-11-7(12)6(10)3-13-11/h6H,3-5,10H2,1-2H3
• InChI Key： WSUWDPANHKOWPN-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CN1C(C(CO1)N)=O

Computed Properties

• Exact Mass: 250.03169g/mol
• Monoisotopic Mass: 250.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-Amino-2-(3-bromo-2,2-dimethylpropyl)-1,2-oxazolidin-3-one

Chemical Profile of 4-Amino-2-(3-bromo-2,2-dimethylpropyl)-1,2-oxazolidin-3-one (CAS No. 2171647-72-4)

4-Amino-2-(3-bromo-2,2-dimethylpropyl)-1,2-oxazolidin-3-one (CAS No. 2171647-72-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This oxazolidinone derivative features a brominated branched alkyl side chain, which contributes to its distinct reactivity and utility in synthetic chemistry. The compound’s molecular framework combines a rigid heterocyclic core with functional groups that make it a valuable intermediate in the development of novel therapeutic agents.

The nomenclature of this compound follows the IUPAC system, precisely describing its chemical structure. The presence of an amino group at the 4-position and a bromo-substituted isobutyl group at the 2-position enhances its versatility as a building block in drug design. Such structural motifs are often explored for their ability to modulate biological targets, particularly in the context of enzyme inhibition and receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of 4-Amino-2-(3-bromo-2,2-dimethylpropyl)-1,2-oxazolidin-3-one with greater accuracy. Molecular docking studies suggest that this compound may interact with enzymes involved in metabolic pathways, making it a promising candidate for further investigation in oncology and inflammatory disease models. The bromo substituent, in particular, has been identified as a key feature for optimizing binding affinity and selectivity.

In the realm of medicinal chemistry, oxazolidinones are well-documented for their role as scaffolds in antibiotic and antiviral drug discovery. The incorporation of an amino group into this scaffold not only facilitates further derivatization but also introduces potential hydrogen bonding interactions with biological targets. This characteristic is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions, which are increasingly recognized as critical therapeutic opportunities.

The synthesis of 4-Amino-2-(3-bromo-2,2-dimethylpropyl)-1,2-oxazolidin-3-one involves multi-step organic reactions that highlight the compound’s synthetic accessibility while maintaining high regioselectivity. Advances in catalytic methods have enabled more efficient production routes, reducing waste and improving yields. Such improvements are essential for scaling up synthesis to meet the demands of preclinical and clinical studies.

Current research focuses on exploring the compound’s potential as a precursor for kinase inhibitors, given the prevalence of brominated heterocycles in known kinase inhibitors. The isobutyl side chain provides steric bulk that can be tailored to fit specific binding pockets on target enzymes. Preliminary in vitro assays have shown promising activity against certain kinases, warranting further investigation into its mechanism of action.

The pharmacological profile of this oxazolidinone derivative is being scrutinized through both high-throughput screening and targeted synthesis approaches. Collaborative efforts between academic institutions and pharmaceutical companies are leveraging this compound’s structural diversity to develop next-generation therapeutics. The integration of machine learning models has accelerated the process by predicting likely bioactive derivatives before experimental validation.

From a regulatory perspective, the handling and characterization of 4-Amino-2-(3-bromo-2,2-dimethylpropyl)-1,2-oxazolidin-3-one adhere to stringent quality control measures to ensure reproducibility across different research groups. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm structural integrity throughout the development pipeline.

The broader significance of this compound lies in its contribution to the expanding toolkit available for medicinal chemists. By providing a versatile scaffold with well-defined functional groups, it enables rapid exploration of new chemical space without compromising on synthetic feasibility. This aligns with global trends toward more sustainable drug discovery practices that emphasize efficiency and environmental responsibility.

Future directions for research on 4-Amino-2-(3-bromo-2,2-dimethylpropyl)-1,2-oxazolidin-3-one include investigating its role in modulating immune responses and its potential applications in neurodegenerative diseases. The ability to fine-tune its structure offers unparalleled flexibility for addressing unmet medical needs across multiple therapeutic areas.